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Compound of Interest

Compound Name: Dimethylbenzylcarbinyl acetate

Cat. No.: B085794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the solubility characteristics of

Dimethylbenzylcarbinyl acetate (CAS No. 151-05-3), a synthetic aromatic ester. While

primarily utilized in the fragrance and flavor industries for its floral-fruity aroma, understanding

its solubility is crucial for formulation, quality control, and potential applications in broader

chemical and pharmaceutical contexts. This guide synthesizes available data on its solubility,

outlines standard experimental protocols for solubility determination, and illustrates relevant

chemical pathways.

Compound Profile
Dimethylbenzylcarbinyl acetate (DMBCA), also known as α,α-Dimethylphenethyl acetate, is

an acetate ester with the molecular formula C₁₂H₁₆O₂.[1] It exists as a colorless to pale liquid

that may crystallize at ambient temperatures due to its relatively low melting point.[1]

Key Physicochemical Properties:

CAS Number: 151-05-3[1]

Molecular Formula: C₁₂H₁₆O₂[2]

Molecular Weight: 192.26 g/mol [2]
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Appearance: Colorless to pale straw oily liquid; can solidify at room temperature.[1]

Melting Point: Approximately 29-35°C.[1][3][4]

Boiling Point: Approximately 250°C.[2][4]

Density: Approximately 0.998 g/mL at 25°C.[4]

Solubility Data
Quantitative solubility data for Dimethylbenzylcarbinyl acetate in a wide range of organic

solvents is not extensively documented in publicly available literature. However, qualitative

descriptions and some specific quantitative values have been compiled below. The compound

is generally characterized by its poor solubility in water and good solubility in common organic

solvents.

Table 1: Solubility of Dimethylbenzylcarbinyl Acetate

Solvent Temperature Solubility Data Type Source(s)

Water 20°C 774.88 mg/L Quantitative [4]

Water 25°C
54.93 mg/L

(estimated)
Quantitative [5]

Ethanol 25°C 1146.65 g/L Quantitative [6]

Methanol 25°C 1736.87 g/L Quantitative [6]

Ethanol Not Specified Soluble Qualitative [1][6][7]

Ether Not Specified Soluble Qualitative [7]

Mineral Oil Not Specified Soluble Qualitative [3][6]

Fixed Oils Not Specified Soluble Qualitative [3][5][6]

Propylene Glycol Not Specified Soluble Qualitative [3][6]

Most Organic

Solvents
Not Specified Soluble Qualitative [1]
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Note: The discrepancy in water solubility values may stem from different experimental methods

or estimations.

Experimental Protocol for Solubility Determination
While a specific, detailed protocol for DMBCA is not published, a standard gravimetric "shake-

flask" method is generally applicable for determining the solubility of a liquid or solid compound

in an organic solvent. This method involves achieving a saturated solution at a controlled

temperature and then determining the concentration of the solute.

Methodology:

Preparation: Add an excess amount of Dimethylbenzylcarbinyl acetate (solute) to a known

volume of the desired organic solvent in a sealed, temperature-controlled vessel (e.g., a

jacketed flask or a vial in a shaker bath). The presence of excess solute ensures that

saturation is achieved.

Equilibration: Agitate the mixture at a constant, controlled temperature for a prolonged period

(typically 24-72 hours) to ensure that the system reaches thermodynamic equilibrium.

Phase Separation: Cease agitation and allow the mixture to stand at the same constant

temperature for sufficient time to permit the undissolved solute to settle, leaving a clear,

saturated supernatant.

Sampling: Carefully extract a precise volume of the clear saturated supernatant. It is critical

to avoid transferring any undissolved solute. Filtration through a solvent-compatible syringe

filter (e.g., PTFE) may be necessary.

Solvent Evaporation: Place the accurately measured aliquot of the saturated solution into a

pre-weighed container. Carefully evaporate the solvent under reduced pressure or a gentle

stream of inert gas until the solute is completely dry and a constant weight is achieved.

Quantification: Weigh the container with the dried solute residue. The difference between this

final mass and the initial mass of the empty container gives the mass of the dissolved

DMBCA.
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Calculation: Calculate the solubility, typically expressed in g/L or mg/mL, by dividing the

mass of the solute by the volume of the aliquot of the solution taken.

The following diagram illustrates the general workflow for this experimental protocol.
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1. Preparation & Equilibration

2. Phase Separation & Sampling

3. Quantification

4. Calculation

Add excess DMBCA
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Allow undissolved
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Calculate solubility
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General experimental workflow for solubility determination.
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Synthesis Pathway
Dimethylbenzylcarbinyl acetate is a synthetic compound not found in nature.[1] Its industrial

synthesis is typically a two-step process. The first step involves the formation of the

intermediate alcohol, dimethylbenzylcarbinol, via a Grignard reaction. This is followed by an

esterification (acetylation) reaction to yield the final product.[1][2]

Step 1 (Grignard Reaction): Benzylmagnesium chloride (a Grignard reagent, formed from

benzyl chloride) is reacted with acetone. The nucleophilic benzyl group attacks the

electrophilic carbonyl carbon of the acetone, forming the tertiary alcohol,

dimethylbenzylcarbinol, after an acidic workup.

Step 2 (Esterification): The resulting dimethylbenzylcarbinol is then acetylated, typically by

reacting it with acetic acid (catalyzed by a strong acid like sulfuric acid) or a more reactive

derivative like acetic anhydride, to produce Dimethylbenzylcarbinyl acetate.[2]

The diagram below outlines this common synthesis route.
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Common synthesis pathway for Dimethylbenzylcarbinyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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